Cas no 106039-67-2 (1H-Benzimidazole,2-(ethylthio)-6-methyl-)

1H-Benzimidazole,2-(ethylthio)-6-methyl- structure
106039-67-2 structure
Product Name:1H-Benzimidazole,2-(ethylthio)-6-methyl-
CAS No:106039-67-2
MF:C10H12N2S
MW:192.280680656433
CID:126979
PubChem ID:923755
Update Time:2025-04-18

1H-Benzimidazole,2-(ethylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(ethylthio)-6-methyl-
    • 1H-Benzimidazole,2-(ethylthio)-5-methyl-(9CI)
    • 2-(Ethylsulfanyl)-6-methyl-1H-benzimidazole
    • 2-ethylsulfanyl-6-methyl-1H-benzimidazole
    • AKOS001219904
    • 106039-67-2
    • Z18443715
    • SCHEMBL8366653
    • DFRHBUFOZJREHX-UHFFFAOYSA-N
    • 2-(ETHYLSULFANYL)-5-METHYL-1H-1,3-BENZIMIDAZOLE
    • 1H-1,3-Benzimidazole, 2-(ethylthio)-5-methyl-
    • 2-(ethylsulfanyl)-5-methyl-1H-benzimidazole
    • STK732851
    • Inchi: 1S/C10H12N2S/c1-3-13-10-11-8-5-4-7(2)6-9(8)12-10/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: DFRHBUFOZJREHX-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NC2C=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 191.06443
  • Monoisotopic Mass: 192.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 25.78
  • LogP: 2.98330
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